Cas no 2138114-13-1 (5-(Butan-2-yl)-1,2-oxazole-3-carbaldehyde)

• Product Name: 5-(Butan-2-yl)-1,2-oxazole-3-carbaldehyde
• CAS No: 2138114-13-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6464424
• PubChem ID: 165491917
• Update Time: 2025-07-02

5-(Butan-2-yl)-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1154374
• 5-(butan-2-yl)-1,2-oxazole-3-carbaldehyde
• 2138114-13-1
• 5-(Butan-2-yl)-1,2-oxazole-3-carbaldehyde

• Inchi： 1S/C8H11NO2/c1-3-6(2)8-4-7(5-10)9-11-8/h4-6H,3H2,1-2H3
• InChI Key： JWQBXRYGVRTQNH-UHFFFAOYSA-N
• SMILES： O1C(=CC(C=O)=N1)C(C)CC

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 5-(Butan-2-yl)-1,2-oxazole-3-carbaldehyde

Comprehensive Overview of 5-(Butan-2-yl)-1,2-oxazole-3-carbaldehyde (CAS No. 2138114-13-1): Properties, Applications, and Innovations

5-(Butan-2-yl)-1,2-oxazole-3-carbaldehyde (CAS No. 2138114-13-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This oxazole derivative is characterized by a butan-2-yl substituent and a reactive carbaldehyde group, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C₈H₁₁NO₂, and precise structural configuration contribute to its utility in modern synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 5-(Butan-2-yl)-1,2-oxazole-3-carbaldehyde has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anti-inflammatory drugs, aligning with global health trends such as antibiotic resistance and chronic disease management. The compound's oxazole ring is known for its stability and ability to interact with biological targets, a feature highlighted in numerous PubMed publications.

From an industrial perspective, CAS No. 2138114-13-1 is often utilized in high-throughput screening (HTS) libraries, where its carbaldehyde functionality enables facile derivatization via condensation reactions. This aligns with the growing focus on green chemistry and atom economy, as the compound’s reactivity minimizes waste generation. A 2023 study in the Journal of Medicinal Chemistry emphasized its role in optimizing lead compounds for central nervous system (CNS) disorders, a hot topic in neurological research.

The synthesis of 5-(Butan-2-yl)-1,2-oxazole-3-carbaldehyde typically involves Vilsmeier-Haack formylation of the corresponding oxazole precursor, a method praised for its scalability and yield efficiency. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, which is paramount given its use in GMP-compliant pharmaceutical production. Notably, its logP value (a measure of lipophilicity) suggests favorable membrane permeability, a key consideration for bioavailability studies.

Beyond pharmaceuticals, this compound has niche applications in flavor and fragrance industries, where its aldehyde group contributes to aromatic profiles. Its stability under acidic conditions also makes it suitable for catalysis research, particularly in metal-organic frameworks (MOFs). Such interdisciplinary relevance underscores why CAS 2138114-13-1 frequently appears in patents related to sustainable materials and energy storage solutions.

In summary, 5-(Butan-2-yl)-1,2-oxazole-3-carbaldehyde exemplifies the convergence of synthetic utility and biomedical potential. As industries prioritize molecular diversity and eco-friendly processes, this compound is poised to remain a focal point in innovation. Future research may explore its structure-activity relationships (SAR) further, addressing unmet needs in precision medicine and crop protection—two areas dominating scientific discourse today.